Cas no 18608-67-8 (trans-1-amino-2-phenyl-cyclobutanecarboxylic acid)

• Product Name: trans-1-amino-2-phenyl-cyclobutanecarboxylic acid
• CAS No: 18608-67-8
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 5040905
• Update Time: 2025-05-24

trans-1-amino-2-phenyl-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,2S)-rel-1-amino-2-phenylcyclobutanecarboxylic acid
• (1R)-1-amino-2-phenylcyclobutane-1-carboxylic acid
• trans-1-amino-2-phenyl-cyclobutanecarboxylic acid

• Inchi： 1S/C11H13NO2/c12-11(10(13)14)7-6-9(11)8-4-2-1-3-5-8/h1-5,9H,6-7,12H2,(H,13,14)/t9?,11-/m1/s1
• InChI Key： HOQAZBBALROTIH-HCCKASOXSA-N
• SMILES： OC([C@]1(CCC1C1C=CC=CC=1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3

Additional information on trans-1-amino-2-phenyl-cyclobutanecarboxylic acid

The Role of trans-1-amino-2-phenyl-cyclobutanecarboxylic Acid (CAS No. 18608-67) in Modern Chemical and Biomedical Applications

trans-1-amino-2-phencyl-cyclobutanecarboxylic acid, designated by the Chemical Abstracts Service (CAS) registry number 18608–67–8, is a structurally unique organic compound characterized by its cyclobutane core substituted with an amino group at the 1-position and a phenyl ring at the 2-position. This trans configuration imparts distinct stereochemical properties, which are critical for its functional applications in chemical synthesis and biomedical research. The compound belongs to the class of α-amino acids, though its cyclobutane scaffold deviates from conventional linear amino acid structures, offering opportunities for exploring novel pharmacophores and molecular interactions.

In recent years, this compound has garnered attention due to its potential as a versatile building block in medicinal chemistry. Researchers have demonstrated its utility in constructing bioactive molecules with constrained peptide backbones, which can enhance stability and bioavailability compared to linear analogs. A study published in the Journal of Medicinal Chemistry (2023) highlighted its role in synthesizing cyclic peptides targeting G-protein coupled receptors (GPCRs), a class of proteins critical for drug discovery efforts. The cyclobutane ring’s rigidity allows precise control over conformational preferences, enabling the design of ligands with optimized binding affinity to therapeutic targets.

Synthetic methodologies for preparing CAS No. 18608–67–8 have evolved significantly since its initial isolation from natural sources. Traditional approaches involving Grignard reagents and phenylacetic acid derivatives have been supplanted by more efficient protocols leveraging transition metal catalysis. For instance, a 2024 report in Nature Catalysis described a palladium-catalyzed cross-coupling strategy that achieves high stereoselectivity (>95% ee) under mild conditions, minimizing environmental impact while enhancing scalability for industrial applications. This advancement aligns with current trends toward sustainable chemistry practices.

Biochemical investigations reveal intriguing properties of this compound’s amine functionality when incorporated into protein mimetics. A collaborative study between Stanford University and Merck Research Laboratories (published in Bioorganic & Medicinal Chemistry Letters, 2024) demonstrated that when used as an amino acid substitute in enzyme inhibitors, it significantly improves metabolic stability without compromising catalytic activity against serine proteases such as thrombin and trypsin. The phenyl group’s aromaticity contributes favorable hydrophobic interactions, while the cyclobutane ring restricts rotational freedom—key factors enabling tighter substrate binding.

In drug delivery systems, this compound has been employed as a chiral modifier to enhance nanoparticle targeting specificity. Researchers at MIT’s Koch Institute reported in Nano Letters (June 2023) that conjugation with poly(lactic-co-glycolic acid) nanoparticles resulted in increased cellular uptake efficiency by up to 40% in glioblastoma models compared to non-chiral counterparts. The trans configuration was found to optimize surface orientation of attached targeting ligands through steric hindrance effects.

Ongoing studies focus on its application as a precursor for developing next-generation antibiotics. A team from the University of Cambridge recently synthesized derivatives containing quaternary ammonium groups derived from this compound’s amine moiety, achieving potent antibacterial activity against multidrug-resistant Gram-negative pathogens like Pseudomonas aeruginosa. Their findings, presented at the 2024 European Congress on Antimicrobial Susceptibility Testing (ECAST), suggest that the cyclobutane scaffold facilitates membrane permeation while maintaining structural integrity under physiological conditions.

Clinical translational research is exploring its potential as a modulator of epigenetic regulators. In preclinical trials reported in Nature Communications Biology, certain derivatives were shown to inhibit histone deacetylase (HDAC) enzymes with IC50 values below 5 nM—comparable to approved drugs like vorinostat—while exhibiting superior selectivity profiles due to the unique spatial arrangement imposed by the cyclobutane ring.

Spectroscopic analyses confirm its distinctive electronic properties: NMR studies reveal characteristic downfield shifts for both amino and carboxylic acid protons due to ring strain effects, while UV-vis spectroscopy demonstrates absorption maxima at ~345 nm attributable to conjugated π-electron systems formed during derivative synthesis. These spectral features enable precise analytical characterization using techniques such as HPLC coupled with mass spectrometry (m/z calcd/z found: 45% ee determination methods).

Safety considerations emphasize proper handling given its organic nature: though not classified as a controlled substance under current regulations, standard precautions are advised including use of nitrile gloves during synthesis and storage below -5°C when incorporated into sensitive formulations such as cryopreserved cell culture media additives.

This compound’s structural versatility has also led to innovations in material science applications. A groundbreaking study published in Advanced Materials Interfaces (March 2024) demonstrated that incorporating it into self-assembling peptide amphiphiles produces nanostructured hydrogels with tunable mechanical properties ideal for tissue engineering scaffolds—critical advancements for regenerative medicine applications requiring biocompatible matrices.

In enzymology research, it serves as an important tool compound for studying prolyl oligopeptidase (POP), an enzyme implicated in Alzheimer’s disease progression. Researchers at Karolinska Institutet utilized this compound’s rigidity to design POP inhibitors that resist proteolytic degradation better than flexible substrates—a breakthrough highlighted during the Society for Neuroscience annual meeting presentations last November.

Sustainability metrics indicate significant progress: recent process optimizations reduced waste generation by over 35% compared to earlier synthesis routes through recycling of palladium catalysts during cross-coupling steps—a key consideration for large-scale production scenarios where environmental impact assessments are increasingly mandated by regulatory bodies worldwide.

Bioinformatics analyses using molecular docking simulations predict strong binding affinities toward kinase domains when incorporated into heterocyclic frameworks—a hypothesis validated experimentally by Dr. Emily Carter’s lab at Johns Hopkins University through synthesis of ATP competitive inhibitors showing submicromolar potency against EGFR mutants associated with non-small cell lung cancer progression (Cancer Research, April 2024).

In photopharmacology applications, photoactivatable derivatives have been developed where UV light triggers conformational changes mediated by the cyclobutane ring’s photochemical reactivity—a concept explored extensively since Drs. Sato & Nakamura first reported such systems (JACS,, February 2023). These light-responsive analogs allow spatiotemporally controlled drug release mechanisms ideal for localized treatments minimizing systemic side effects.

Mechanistic studies on its biological activity reveal dual modes of action: proton sponge effects from its amine groups contribute buffering capacity during intracellular delivery processes while phenyl substitution enhances ligand-receptor interactions through π-stacking mechanisms observed via X-ray crystallography studies conducted at Brookhaven National Laboratory (

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. The latest advancements include its integration into click chemistry platforms where azide-functionalized derivatives enable rapid conjugation with strained alkyne moieties under copper-free conditions—a method recently validated by Professors Sharpless’ group (JACS Au, October 2023). This approach streamlines combinatorial library construction processes essential for high-throughput screening campaigns. In neuropharmacology contexts, this compound forms part of structure-based drug design efforts targeting NMDA receptor modulators after computational modeling identified favorable binding pockets accommodating both aromatic rings and rigid scaffolds (Nature Neuroscience, July supplement). Ongoing preclinical trials suggest potential antidepressant efficacy via selective modulation without affecting calcium influx pathways typically associated with conventional NMDA antagonists. Analytical challenges have driven methodological innovations: researchers at ETH Zurich developed chiral LCMS methods using derivatization agents like o-phthaldialdehyde specifically tailored for analyzing enantiomeric excesses (Analytical Chemistry, February issue). These techniques ensure purity levels exceeding pharmaceutical grade requirements (>99% ee). Recent toxicology studies conducted according to OECD guidelines indicate low acute toxicity profiles when administered orally or intravenously up to dosages exceeding therapeutic ranges—critical data supporting further clinical development efforts (Toxicological Sciences, March conference abstracts). However long-term chronic exposure studies remain ongoing. Its unique physical properties include an experimentally determined melting point range between 95°C–97°C under vacuum conditions which correlates well with quantum mechanical predictions using DFT calculations employing B3LYP/6–31G(d,p) basis sets—a validation process detailed in supplementary materials published alongside several recent manuscripts. In synthetic biology applications, this molecule has been engineered into biosynthetic pathways through CRISPR-Cas9 mediated genetic modifications allowing microbial production platforms—technology showcased at BIO International Convention workshops focusing on sustainable API manufacturing strategies. The trans isomer exhibits superior crystallinity compared to cis counterparts due to more symmetric packing arrangements observed via single-crystal XRD analysis performed on samples grown using slow ethanol diffusion techniques—a structural advantage exploited during cocrystal formation studies aimed at improving solubility characteristics. Current research directions emphasize exploration of metal-binding properties through Schiff base formation reactions creating potential candidates for chelation therapy applications against heavy metal intoxications—an area gaining traction following renewed interest post-pandemic era environmental contamination concerns. This compound's integration into supramolecular assemblies demonstrates pH-responsive self-aggregation behaviors useful for creating stimuli-sensitive drug carriers—a mechanism characterized via fluorescence microscopy experiments tracing particle size distributions across physiological pH gradients. Preparative scale-up processes now incorporate continuous flow reactors achieving >95% yield improvements over batch methods thanks to enhanced reaction control enabled by microfluidic mixing technologies described recently in American Chemical Society Sustainable Chemistry & Engineering. Structural analog comparisons reveal distinct metabolic pathways when administered systemically compared with traditional α-amino acids—liver microsome stability assays show half-lives extending beyond six hours suggesting promising pharmacokinetic profiles. Quantum mechanical simulations predict excited state dynamics conducive to photochemical transformations under visible light irradiation opening new avenues for light-mediated synthesis strategies currently being explored across multiple academic laboratories. Its use as a chiral resolving agent has led to breakthroughs isolating enantiopure intermediates required for asymmetric syntheses without requiring expensive chiral auxiliaries—a cost-effective approach documented in patent filings published within last quarter's USPTO records. In conclusion,CAS No. . remains an indispensable tool molecule bridging chemical innovation and biomedical discovery across diverse fields ranging from epigenetics modulation through advanced materials engineering—all underscored by rigorous scientific validation ensuring reproducibility and reliability across application domains.